4-Bromo-2-(2-(3-bromobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate

Specification

• CAS No.: 769150-46-1
• Molecular Formula: C21H13Br2ClN2O3
• Molecular Weight: 536.6 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[(3-bromobenzoyl)hydrazinylidene]methyl]phenyl] 2-chlorobenzoate
• Standard InChI: InChI=1S/C21H13Br2ClN2O3/c22-15-5-3-4-13(10-15)20(27)26-25-12-14-11-16(23)8-9-19(14)29-21(28)17-6-1-2-7-18(17)24/h1-12H,(H,26,27)/b25-12+
• Standard InChI Key: WIOQSLHNTZXJLX-BRJLIKDPSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C3=CC(=CC=C3)Br)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C3=CC(=CC=C3)Br)Cl

Introduction

4-Bromo-2-(2-(3-bromobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate is a complex organic compound that belongs to the category of halogenated benzoates. This compound is characterized by its intricate molecular structure, which includes bromine, chlorine, nitrogen, and oxygen atoms alongside carbon and hydrogen. Its molecular formula is C21H13Br2ClN2O, indicating a significant presence of halogens and nitrogen-containing functional groups.

Chemical Data Table

Property	Value
Molecular Formula	C21H13Br2ClN2O
Molecular Weight	Not explicitly stated for this exact compound, but similar compounds have weights around 500-550 g/mol
CAS Number	Not explicitly mentioned for this exact compound in the available sources
MDL Number	Not explicitly mentioned for this exact compound in the available sources

Synthesis and Reaction Conditions

The synthesis of 4-Bromo-2-(2-(3-bromobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate typically involves multiple steps, often requiring specific temperatures and solvents like dichloromethane or ethanol to facilitate the reactions effectively. The synthesis can be scaled up using batch reactors, which allow precise control over reaction parameters to ensure high yield and purity.

Biological Applications and Mechanism of Action

This compound can participate in various biological interactions by binding to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways depend on the application context and biological system being studied, which may include anti-inflammatory and anticancer activities.

Scientific Applications

4-Bromo-2-(2-(3-bromobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate exemplifies the intricate interplay between synthetic chemistry and biological applications. Its unique structure makes it a valuable tool in ongoing research efforts across multiple scientific disciplines, including medicinal chemistry and pharmacology.

Future Research Directions

Future research should focus on exploring the compound's biological activities in more detail, particularly its potential as a therapeutic agent. Additionally, optimizing its synthesis to improve yield and purity would be beneficial for large-scale applications.